Cas no 2679950-18-4 (rac-(3aR,4S,9bS)-6,9-dichloro-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid)

• Product Name: rac-(3aR,4S,9bS)-6,9-dichloro-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid
• CAS No: 2679950-18-4
• MF: C₁₃H₁₁Cl₂NO₂
• MW: 284.137941598892
• CID: 5645432
• PubChem ID: 51695341
• Update Time: 2025-06-26

rac-(3aR,4S,9bS)-6,9-dichloro-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3aR,4S,9bS)-6,9-dichloro-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-4-carboxylic acid
• (3aR,4S,9bS)-6,9-dichloro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid
• 2679950-18-4
• EN300-28254189
• rac-(3aR,4S,9bS)-6,9-dichloro-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid

• Inchi： 1S/C13H11Cl2NO2/c14-8-4-5-9(15)12-10(8)6-2-1-3-7(6)11(16-12)13(17)18/h1-2,4-7,11,16H,3H2,(H,17,18)/t6-,7+,11-/m1/s1
• InChI Key： QUGMMFYCLGONIK-PTZCXBDSSA-N
• SMILES： ClC1=CC=C(C2=C1[C@@H]1C=CC[C@@H]1[C@H](C(=O)O)N2)Cl

Computed Properties

• Exact Mass: 283.0166840g/mol
• Monoisotopic Mass: 283.0166840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 49.3Ų

Additional information on rac-(3aR,4S,9bS)-6,9-dichloro-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid

Introduction to Rac-(3aR,4S,9bS)-6,9-dichloro-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic Acid (CAS No. 2679950-18-4)

Rac-(3aR,4S,9bS)-6,9-dichloro-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid, with the CAS number 2679950-18-4, is a highly specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of cyclopentacquinoline derivatives, which are known for their diverse biological activities and potential applications in drug development.

The structural complexity of Rac-(3aR,4S,9bS)-6,9-dichloro-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid makes it a promising candidate for further investigation in various therapeutic areas. The presence of multiple chiral centers and halogen substituents contributes to its unique chemical properties and reactivity patterns. These features have been exploited in several synthetic strategies aimed at developing novel bioactive molecules.

In recent years, there has been a growing interest in cyclopentacquinoline derivatives due to their potential as scaffolds for drug discovery. The compound Rac-(3aR,4S,9bS)-6,9-dichloro-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid has been studied for its pharmacological effects in various preclinical models. Preliminary findings suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory and infectious diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques such as asymmetric catalysis and chiral resolution have been employed to achieve the desired configuration at each stereocenter. These methodologies highlight the compound's complexity and the expertise required to produce it in high purity.

One of the most compelling aspects of Rac-(3aR,4S,9bS)-6,9-dichloro-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid is its potential as a lead compound for further derivatization. By modifying specific functional groups or introducing new substituents, researchers can explore a wide range of biological activities. This flexibility makes it an attractive molecule for medicinal chemists looking to develop novel therapeutic agents.

The compound's structural features also make it a valuable tool for studying enzyme mechanisms and interactions. Its unique scaffold provides insights into how small molecules can modulate biological pathways. This information is crucial for designing drugs that are both effective and selective.

In conclusion, Rac-(3aR,4S,9bS)-6,9-dichloro-3H,3aH,4H,